Cas no 1369247-40-4 (2-{spiro2.5octan-4-yl}acetic acid)

• Product Name: 2-{spiro2.5octan-4-yl}acetic acid
• CAS No: 1369247-40-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD22067645
• CID: 5685714
• PubChem ID: 82413221
• Update Time: 2025-05-20

2-{spiro2.5octan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Spiro[2.5]octan-8-ylacetic acid
• 1369247-40-4
• EN300-24501688
• 2-{spiro[2.5]octan-4-yl}acetic acid
• 2-{spiro2.5octan-4-yl}acetic acid

• MDL： MFCD22067645
• Inchi： 1S/C10H16O2/c11-9(12)7-8-3-1-2-4-10(8)5-6-10/h8H,1-7H2,(H,11,12)
• InChI Key： UVGYXWURMXQGRZ-UHFFFAOYSA-N
• SMILES： OC(CC1CCCCC21CC2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-{spiro2.5octan-4-yl}acetic acid

2-{spiro[2.5]octan-4-yl}acetic Acid: An In-Depth Exploration

2-{spiro[2.5]octan-4-yl}acetic acid (CAS No. 1369247-40-4) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its spirocyclic structure, exhibits fascinating properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-{spiro[2.5]octan-4-yl}acetic acid is defined by a spiro ring system, which consists of two rings sharing only one atom—the spiro atom. This arrangement creates a rigid and strained structure, which is often associated with unique chemical reactivity and physical properties. The compound's spirocyclic framework is particularly notable for its potential applications in drug design, where such structural motifs are known to enhance bioavailability and target specificity.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry. For instance, researchers have explored the use of spirocyclic frameworks in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer. The spiro[2.5]octane core in 2-{spiro[2.5]octan-4-yl}acetic acid provides a platform for further functionalization, enabling the creation of bioactive molecules with tailored properties.

In addition to its potential in pharmacology, 2-{spiro[2.5]octan-4-yl}acetic acid has also been investigated for its role in polymer science. The compound's ability to form stable and rigid structures makes it a promising candidate for the development of advanced materials, such as high-performance polymers and nanomaterials. Recent advancements in polymer synthesis have demonstrated how spirocyclic monomers can be used to create materials with exceptional mechanical properties and thermal stability.

The synthesis of 2-{spiro[2.5]octan-4-yl}acetic acid involves a multi-step process that typically begins with the preparation of the spiro ring system. One common approach is the use of ring-closing metathesis, a reaction that allows for the formation of complex ring structures with high precision. This method not only ensures the formation of the desired spirocyclic framework but also enables the incorporation of functional groups that are essential for subsequent chemical modifications.

One of the most exciting aspects of 2-{spiro[2.5]octan-4-yl}acetic acid is its versatility in chemical reactions. The compound's carboxylic acid group makes it amenable to various types of coupling reactions, including esterification and amidation, which are widely used in organic synthesis. Furthermore, the spirocyclic core provides a rigid platform for stereochemical control, making it an ideal substrate for enantioselective reactions.

Recent research has also focused on the biological activity of spiro compounds, particularly their ability to modulate cellular signaling pathways. For example, studies have shown that certain spirocyclic compounds can act as agonists or antagonists for G-protein coupled receptors (GPCRs), which are key targets in drug discovery. The spiro[2.5]octane framework in 2-{spiro[2.5]octan-4-yl}acetic acid has been shown to exhibit promising activity in preliminary assays targeting these receptors.

From an industrial perspective, 2-{spiro[2.5]octan-4-yl}acetic acid holds potential as a building block for specialty chemicals and advanced materials. Its unique combination of structural rigidity and functional versatility makes it an attractive candidate for applications ranging from agrochemicals to electronic materials.

In conclusion, 2-{spiro[2.5]octan-4-yl}acetic acid (CAS No. 1369247-40-4) is a compound with significant potential across multiple disciplines due to its spirocyclic structure and functional versatility. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in both academic and industrial settings.